Cas no 2228473-27-4 (1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine)

1-3-(4-Fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine is a fluorinated pyrazole derivative with a cyclopropylamine moiety, offering a unique structural framework for pharmaceutical and agrochemical applications. Its key advantages include enhanced metabolic stability due to the fluorine substitution and the constrained cyclopropyl ring, which can improve binding affinity and selectivity in target interactions. The compound's pyrazole core provides a versatile scaffold for further functionalization, making it valuable in medicinal chemistry for the development of kinase inhibitors or CNS-active agents. Its well-defined synthesis route ensures reproducibility, while its physicochemical properties, such as moderate lipophilicity, contribute to favorable bioavailability profiles. Suitable for research in drug discovery and development.
1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine structure
2228473-27-4 structure
Product Name:1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine
CAS No:2228473-27-4
MF:C13H14FN3
MW:231.268765926361
CID:6482712
PubChem ID:165867398
Update Time:2025-10-28

1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine
    • EN300-1774103
    • 1-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-N-methylcyclopropan-1-amine
    • 2228473-27-4
    • Inchi: 1S/C13H14FN3/c1-15-13(6-7-13)11-8-16-17-12(11)9-2-4-10(14)5-3-9/h2-5,8,15H,6-7H2,1H3,(H,16,17)
    • InChI Key: XZICYHNITYDSSA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=C(C=NN1)C1(CC1)NC

Computed Properties

  • Exact Mass: 231.11717562g/mol
  • Monoisotopic Mass: 231.11717562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.7Ų

1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine Pricemore >>

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Additional information on 1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine

Research Briefing on 1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine (CAS: 2228473-27-4)

The compound 1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine (CAS: 2228473-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclopropane structural motifs, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have focused on its potential as a modulator of neurotransmitter systems, with implications for the treatment of depression, anxiety, and other neuropsychiatric conditions.

Recent investigations into the pharmacological profile of 2228473-27-4 have revealed its high affinity for serotonin and dopamine receptors. In vitro studies demonstrate that this compound acts as a selective agonist for 5-HT1A receptors, a property that is highly sought after in the development of novel antidepressants. Additionally, its interaction with dopamine D2 receptors suggests potential applications in the treatment of Parkinson's disease and schizophrenia. The fluorophenyl moiety enhances its blood-brain barrier permeability, making it an attractive candidate for CNS-targeted therapies.

One of the most notable advancements in the study of 2228473-27-4 is its synthesis optimization. Recent publications have detailed improved synthetic routes that yield higher purity and greater scalability, addressing previous challenges in large-scale production. These advancements are critical for transitioning from preclinical research to clinical trials. Furthermore, computational modeling studies have provided insights into the compound's binding mechanisms, offering a structural basis for future derivative development.

In vivo studies have further validated the therapeutic potential of 2228473-27-4. Animal models of depression and anxiety have shown significant behavioral improvements following administration of this compound, with minimal observed side effects. These findings are particularly encouraging, as they suggest a favorable safety profile compared to existing treatments. Researchers are now exploring its pharmacokinetics and metabolic stability to optimize dosing regimens for human trials.

The broader implications of this research extend beyond immediate therapeutic applications. The structural uniqueness of 2228473-27-4 opens new avenues for drug design, particularly in the realm of small-molecule modulators of neurotransmitter systems. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full potential, with several patents filed in the past year. As the field progresses, this compound may serve as a cornerstone for the next generation of neuropsychiatric medications.

In conclusion, 1-3-(4-fluorophenyl)-1H-pyrazol-4-yl-N-methylcyclopropan-1-amine (CAS: 2228473-27-4) represents a promising candidate in the development of novel CNS therapeutics. Its unique pharmacological profile, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a focal point of ongoing research. Future studies will likely focus on clinical translation and the exploration of its efficacy in human subjects, paving the way for innovative treatments in mental health.

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